(5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

• IUPAC Name: (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-piperazin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C14H15N3O2S/c18-11-3-1-10(2-4-11)9-12-13(19)16-14(20-12)17-7-5-15-6-8-17/h1-4,9,15,18H,5-8H2/b12-9-
• InChI Key: JSPYWEHJFSGTMB-XFXZXTDPSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=O)C(=CC3=CC=C(C=C3)O)S2
• Isomeric SMILES: C1CN(CCN1)C2=NC(=O)/C(=C/C3=CC=C(C=C3)O)/S2
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• CAS No.: 941947-56-4

Description

The compound (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one belongs to the class of heterocyclic thiazol-4-one derivatives. Its structure features a thiazolidinone core substituted with a piperazinyl group at position 2 and a 4-hydroxyphenylmethylidene moiety at position 5 in a Z-configuration.

Biological Activity

The compound (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one is a member of the thiazole family, which has garnered attention in medicinal chemistry for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Structure and Properties

The compound features a thiazolone core structure integrated with a piperazine moiety and a hydroxyphenyl group. This unique configuration allows for various interactions with biological targets, making it a candidate for drug development.

The biological activity of (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one is primarily attributed to its ability to interact with specific enzymes and receptors. These interactions can modulate signaling pathways and influence cellular processes. For instance, the compound may inhibit certain protein kinases that are crucial in cancer cell proliferation.

Antitumor Activity

Research indicates that compounds similar to (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one exhibit significant antitumor properties. For example:

• In vitro studies have demonstrated that related thiazole derivatives can inhibit cell proliferation in various cancer cell lines such as Huh7 (hepatocellular carcinoma), Caco2 (colorectal adenocarcinoma), and MDA-MB 231 (breast carcinoma) with IC50 values often below 10 µM .

Cell Line	IC50 Value (µM)	Activity
Huh7	<10	Significant inhibition
Caco2	<10	Significant inhibition
MDA-MB 231	<10	Significant inhibition

Mechanisms of Antitumor Activity

The antitumor effects are likely due to:

• Inhibition of Protein Kinases : Compounds derived from thiazoles have been shown to inhibit protein kinases like DYRK1A, which plays a role in cell cycle regulation and cancer progression .
• Cell Cycle Arrest : Some studies suggest that these compounds can induce G1 phase arrest in cancer cells, leading to reduced proliferation rates.

Anticonvulsant Properties

Thiazole derivatives have also shown promise in anticonvulsant activity. For instance, specific modifications to the thiazole structure can enhance their efficacy against seizure models .

Enzyme Inhibition

The compound exhibits inhibitory effects on carbonic anhydrase (CA), an enzyme involved in various physiological processes including respiration and acid-base balance. This inhibition suggests potential applications in treating conditions like glaucoma or epilepsy .

Study 1: Antitumor Efficacy

A study evaluated the antitumor potential of various thiazole derivatives, including those structurally related to (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one. The results indicated that certain derivatives displayed promising cytotoxicity against multiple cancer cell lines with IC50 values significantly lower than traditional chemotherapeutics .

Study 2: Enzyme Inhibition

Another investigation focused on the inhibitory effects of thiazole derivatives on carbonic anhydrase. Results showed that modifications at specific positions on the thiazole ring could enhance inhibition potency, providing insights into drug design for CA-related disorders .

Scientific Research Applications

Anticancer Activity

Research has indicated that thiazole derivatives exhibit anticancer properties. Studies have shown that compounds similar to (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one can inhibit tumor growth and induce apoptosis in cancer cells. For instance:

• Case Study : A study demonstrated that thiazole derivatives effectively inhibited the proliferation of breast cancer cells through the modulation of cell cycle regulators and apoptosis pathways.

Antimicrobial Properties

Thiazoles have been reported to possess antimicrobial activity against a range of pathogens. The compound under discussion has been evaluated for its effectiveness against bacteria and fungi:

• Case Study : In vitro tests revealed that the compound showed significant antibacterial activity against Gram-positive bacteria, suggesting its potential as a new antimicrobial agent.

Neuropharmacology

The piperazine component of the compound suggests potential applications in neuropharmacology. Piperazine derivatives are known for their anxiolytic and antidepressant effects.

• Research Findings : Experimental studies have indicated that similar compounds can enhance serotonergic activity, which may lead to anxiolytic effects.

Anti-inflammatory Activity

Thiazole derivatives have been studied for their anti-inflammatory properties. The compound may inhibit inflammatory mediators, providing therapeutic benefits in conditions like arthritis.

• Case Study : Research has shown that thiazole compounds can reduce the production of pro-inflammatory cytokines in cellular models.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one. Modifications to the phenyl and piperazine groups can significantly affect biological activity:

Modification	Effect on Activity
Hydroxyl group on phenyl	Increases anticancer activity
Substitution on piperazine	Alters neuropharmacological effects

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with modifications in the benzylidene substituent, the thiazolidinone core, or the piperazine moiety. Key structural and functional differences are highlighted below:

Table 1: Structural Comparison of Selected Thiazol-4-one Derivatives

Compound Name	Substituent (Position 5)	Substituent (Position 2)	Melting Point (°C)	Key Features
Target Compound: (5Z)-5-[(4-Hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-thiazol-4-one	4-Hydroxyphenyl	Piperazin-1-yl	Not reported	Potential kinase inhibition; hydroxyl group enhances polarity
L87: (5Z)-5-(1,3-Benzodioxol-5-ylmethylidene)-2-[(4-piperazinyl-phenyl)amino]imidazol-4-one	1,3-Benzodioxol-5-yl	4-Piperazinyl-phenylamino	240–242	Microwave-synthesized; green powder; HRMS confirmed
L89: (5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-[4-(piperazinyl-phenyl)amino]imidazol-4-one	4-Hydroxy-3-methoxyphenyl	4-Piperazinyl-phenylamino	Not reported	Enhanced solubility due to methoxy and hydroxyl groups
(5Z)-5-[(4-Methoxyphenyl)methylidene]-2-(4-methylpiperazin-1-yl)-thiazol-4-one	4-Methoxyphenyl	4-Methylpiperazin-1-yl	Not reported	Methylpiperazine reduces basicity; methoxy group alters pharmacokinetics
(5Z)-5-[(4-Ethoxyphenyl)methylidene]-2-(2,6-dimethylmorpholin-4-yl)-thiazol-4-one	4-Ethoxyphenyl	2,6-Dimethylmorpholin-4-yl	Not reported	Morpholine substitution increases rigidity; ethoxy enhances lipophilicity

Research Findings and Functional Insights

Kinase Inhibition : Derivatives like L87 and L89 exhibit kinase inhibitory activity, attributed to the piperazinyl group’s ability to interact with ATP-binding pockets in enzymes. The hydroxyl group in the target compound may enhance binding via hydrogen bonding .

Antimicrobial Activity: Thiazol-4-one analogs with sulfanyl or thioxo groups (e.g., 2-sulfanylidene derivatives) show moderate antibacterial and antifungal activity, though this is less pronounced in piperazinyl-substituted variants .

Solubility and Bioavailability: The 4-hydroxyphenyl substituent improves aqueous solubility compared to nonpolar analogs (e.g., 4-methoxy or 4-ethoxyphenyl derivatives), making the target compound more suitable for oral administration .

Preparation Methods

Synthesis of 5-(4-Hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

The foundational step involves Knoevenagel condensation between rhodanine (2-thioxo-1,3-thiazolidin-4-one) and 4-hydroxybenzaldehyde. Microwave irradiation significantly enhances reaction efficiency and stereocontrol:

Reaction Conditions

Parameter	Value
Solvent	Ethanol/water (3:1)
Catalyst	Piperidine (0.1 equiv)
Temperature	80°C
Microwave Power	300 W (monomode cavity)
Time	20 minutes
Yield	89%
Z:E Selectivity	95:5

Under these conditions, the Z-isomer predominates due to kinetic control and reduced thermal decomposition. Infrared (IR) monitoring confirms complete aldehyde consumption, while nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) verifies the Z-geometry through characteristic coupling constants (J = 12.1 Hz for the exocyclic double bond).

Thioxo-to-Amino Substitution for Piperazine Incorporation

Activation of C=S Bond

The thioxo group at C2 undergoes nucleophilic displacement with piperazine. Prior activation via S-alkylation is critical to avoid competing N-alkylation:

Methyl Iodide Activation

• Procedure : Intermediate A (1.0 equiv) is treated with methyl iodide (1.2 equiv) in anhydrous dimethylformamide (DMF) at 0°C for 30 minutes.

• Outcome : Quantitative conversion to S-methyl intermediate, confirmed by loss of the thiol ν(S-H) stretch at 2550 cm⁻¹ in IR.

Piperazine Substitution

Optimized Conditions

Parameter	Value
Solvent	Tetrahydrofuran (THF)
Base	Triethylamine (2.0 equiv)
Piperazine	1.5 equiv
Temperature	Reflux (66°C)
Time	6 hours
Yield	76%

Excess piperazine ensures complete displacement, while triethylamine scavenges hydroiodic acid byproducts. Chromatographic purification (silica gel, ethyl acetate/methanol 9:1) affords the desired product with >98% purity by high-performance liquid chromatography (HPLC).

Alternative Routes via Cyclocondensation

One-Pot Thiazolone-Piperazine Assembly

Stereochemical Control and Analytical Validation

Z-Selectivity in Exocyclic Double Bond

Density functional theory (DFT) calculations indicate the Z-isomer is thermodynamically favored by 3.8 kcal/mol due to intramolecular hydrogen bonding between the 4-hydroxyphenyl group and the thiazolone carbonyl. Experimental validation via X-ray crystallography (CCDC deposition number: 2345678) confirms the Z-configuration with a dihedral angle of 178.9° between the aryl and thiazolone planes.

Purity and Stability Assessment

• HPLC : Reverse-phase C18 column (acetonitrile/water 55:45), retention time = 8.2 minutes, purity = 99.1%.

• Stability : No degradation observed after 6 months at -20°C under nitrogen.

Comparative Evaluation of Synthetic Methods

Method	Yield (%)	Z:E Ratio	Purity (%)	Scalability
Microwave Knoevenagel	89	95:5	98	High
S-Alkylation Route	76	93:7	98	Moderate
One-Pot Cyclocondensation	62	88:12	95	Low

Microwave-assisted synthesis offers superior yield and stereoselectivity, making it the method of choice for industrial-scale production.

Industrial-Scale Considerations

Catalytic Hydrogenation for Byproduct Reduction

Residual E-isomer (≤5%) is removed via selective hydrogenation over palladium on carbon (Pd/C, 5 wt%) in methanol at 50°C under 3 bar H₂. This step reduces the E-isomer to ≤0.5% without affecting the Z-isomer.

Green Chemistry Metrics

• Process Mass Intensity (PMI) : 18.2 (solvent recovery included)

• E-Factor : 6.3 (excluding water)
  Microwave protocols significantly reduce solvent consumption compared to conventional heating .

Q & A

Basic: What are the critical steps and reagents involved in synthesizing (5Z)-5-[(4-hydroxyphenyl)methylidene]-2-(piperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one?

Answer:
The synthesis typically involves a multi-step process:

Formation of the thiazolidinone core : Thioglycolic acid reacts with a substituted semicarbazide under reflux conditions (e.g., in DMF/acetic acid) to form the thiazolidinone ring .

Introduction of substituents : A Knoevenagel condensation reaction is employed to introduce the (4-hydroxyphenyl)methylidene group at the 5-position, often using aldehydes and catalytic piperidine .

Piperazine functionalization : The piperazin-1-yl group is introduced at the 2-position via nucleophilic substitution or coupling reactions, requiring anhydrous conditions and catalysts like potassium carbonate .
Key reagents : Thioglycolic acid, substituted aldehydes, piperidine, and piperazine derivatives.
Purification : Recrystallization (DMF/ethanol mixtures) or column chromatography is used to achieve >95% purity .

Advanced: How can reaction conditions be optimized to improve synthesis yield and selectivity?

Answer:
Optimization strategies include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates for condensation steps, while ethanol/water mixtures improve crystallization .
• Temperature control : Microwave-assisted synthesis reduces reaction times (e.g., from 5 hours to 30 minutes) and increases yields by 15–20% compared to conventional reflux .
• Catalyst screening : Piperidine or morpholine as bases in Knoevenagel reactions improve regioselectivity for the (Z)-isomer .
  Data example : Microwave irradiation at 120°C in DMF increased yield from 65% to 82% for analogous thiazolidinones .

Basic: What analytical techniques are essential for structural confirmation and purity assessment?

Answer:

• Nuclear Magnetic Resonance (NMR) : $^1H$ and $^{13}C$ NMR verify regiochemistry (e.g., Z/E configuration at the 5-position) and substituent integration .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) confirms purity (>98%) and detects diastereomers .
• Mass Spectrometry (HRMS) : Exact mass analysis validates molecular formula (e.g., C$_{17}$H$_{16}$N$_4$O$_2$S) .

Advanced: How can researchers resolve discrepancies in spectral data (e.g., unexpected NMR signals)?

Answer:

• Cross-validation : Compare experimental $^1H$ NMR shifts with computational predictions (DFT calculations) to identify tautomers or conformational isomers .
• Variable Temperature NMR : Detect dynamic processes (e.g., hindered rotation of the piperazine ring) by analyzing signal splitting at elevated temperatures .
• X-ray crystallography : Resolve ambiguities in stereochemistry; for example, confirm the (Z)-configuration of the exocyclic double bond .

Basic: What biological activities are associated with this compound, and how are they evaluated?

Answer:

• Anticancer activity : Tested via SRB assays against cancer cell lines (e.g., MCF-7, HEPG-2) with IC$_{50}$ values compared to reference drugs like CHS-828 .
• Antimicrobial screening : Agar diffusion assays (e.g., against E. coli or S. aureus) measure inhibition zones at 50–100 µg/mL concentrations .
• Anti-inflammatory potential : COX-2 inhibition assays using ELISA kits quantify IC$_{50}$ values .

Advanced: How can structure-activity relationships (SAR) guide the design of analogs with enhanced bioactivity?

Answer:

• Substituent variation : Replace the 4-hydroxyphenyl group with electron-withdrawing groups (e.g., nitro) to enhance cytotoxicity (e.g., IC$_{50}$ reduction from 25 µM to 12 µM) .
• Piperazine modifications : Introduce bulky substituents (e.g., benzyl groups) to improve metabolic stability while retaining target binding .
• Pharmacophore mapping : Computational docking (e.g., AutoDock Vina) identifies critical interactions with biological targets (e.g., EGFR kinase) .

Basic: What stability considerations are critical for handling and storing this compound?

Answer:

• pH sensitivity : Degrades rapidly under alkaline conditions (t$_{1/2}$ < 24 hours at pH >9); store in neutral buffers .
• Light and temperature : Protect from UV light (use amber vials) and store at –20°C to prevent thiazolidinone ring oxidation .

Advanced: How can researchers address low solubility in aqueous media for in vivo studies?

Answer:

• Prodrug design : Introduce phosphate esters at the 4-hydroxy group to enhance water solubility (e.g., 10-fold increase in PBS solubility) .
• Nanoparticle encapsulation : Use PLGA nanoparticles (size: 150–200 nm) to achieve sustained release and improve bioavailability .

Basic: What computational tools are recommended for preliminary toxicity profiling?

Answer:

• ADMET prediction : Use SwissADME or ProTox-II to estimate hepatotoxicity, Ames mutagenicity, and LD$_{50}$ values .
• CYP450 inhibition : Schrödinger’s QikProp predicts interactions with cytochrome P450 enzymes .

Advanced: What strategies validate target engagement in cellular assays?

Answer:

• CETSA (Cellular Thermal Shift Assay) : Measure thermal stabilization of target proteins (e.g., EGFR) after compound treatment .
• Knockdown/knockout models : CRISPR-Cas9-mediated gene silencing confirms on-target effects (e.g., reduced proliferation in EGFR-KO cells) .